Cas no 2173070-86-3 (8-bromo-3-methoxy-6-methyl-quinoline)

• Product Name: 8-bromo-3-methoxy-6-methyl-quinoline
• CAS No: 2173070-86-3
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 5272750
• PubChem ID: 134174824
• Update Time: 2026-03-09

8-bromo-3-methoxy-6-methyl-quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-bromo-3-methoxy-6-methyl-
• 8-bromo-3-methoxy-6-methyl-quinoline

• Inchi： 1S/C11H10BrNO/c1-7-3-8-5-9(14-2)6-13-11(8)10(12)4-7/h3-6H,1-2H3
• InChI Key： FOENFPFBFALKBX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2Br)C=C(OC)C=1

Computed Properties

• Exact Mass: 250.99458g/mol
• Monoisotopic Mass: 250.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1Ų

Additional information on 8-bromo-3-methoxy-6-methyl-quinoline

Introduction to 8-Bromo-3-Methoxy-6-Methyl-Quinoline (CAS No. 2173070-86-3)

8-Bromo-3-methoxy-6-methyl-quinoline (CAS No. 2173070-86-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds with a wide range of biological activities. The presence of specific functional groups, such as the bromo, methoxy, and methyl substituents, imparts unique properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The quinoline scaffold is well-known for its diverse pharmacological activities, including antimalarial, antibacterial, and anticancer properties. The introduction of bromo, methoxy, and methyl groups at specific positions on the quinoline ring can significantly influence the compound's reactivity and biological activity. For instance, the bromo substituent can serve as a handle for further functionalization, while the methoxy and methyl groups can modulate the compound's lipophilicity and electronic properties.

Recent studies have highlighted the potential of 8-bromo-3-methoxy-6-methyl-quinoline in drug discovery and development. One notable application is its use as a precursor in the synthesis of novel antiparasitic agents. Researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent activity against Plasmodium falciparum, the parasite responsible for malaria. The bromo group facilitates the introduction of additional functionalities that enhance the compound's antiparasitic efficacy.

In addition to its antiparasitic properties, 8-bromo-3-methoxy-6-methyl-quinoline has shown promise in cancer research. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the growth of human breast cancer cells by interfering with key signaling pathways. The methoxy and methyl groups contribute to the compound's ability to penetrate cell membranes and interact with intracellular targets.

The synthesis of 8-bromo-3-methoxy-6-methyl-quinoline typically involves a multi-step process that begins with the formation of a quinoline core followed by selective functionalization. Common synthetic routes include Pd-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. These methods allow for precise control over the placement and nature of substituents on the quinoline ring.

The physical and chemical properties of 8-bromo-3-methoxy-6-methyl-quinoline have been extensively characterized. It is a solid at room temperature with a melting point ranging from 120°C to 125°C. The compound is moderately soluble in organic solvents such as dichloromethane and ethanol but has limited solubility in water. Its UV/Vis absorption spectrum exhibits characteristic peaks that are useful for analytical purposes.

Safety considerations are an important aspect when handling 8-bromo-3-methoxy-6-methyl-quinoline. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation. Personal protective equipment (PPE) such as gloves and safety goggles is recommended during laboratory work involving this compound.

In conclusion, 8-bromo-3-methoxy-6-methyl-quinoline (CAS No. 2173070-86-3) is a versatile organic compound with significant potential in pharmaceutical and chemical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its synthetic routes, further solidifying its importance in the scientific community.